Cas no 289-12-3 (1,4,2-Dithiazole)

1,4,2-Dithiazole structure
1,4,2-Dithiazole structure
Product Name:1,4,2-Dithiazole
CAS No:289-12-3
MF:C2H3NS2
MW:105.18191742897
CID:3930566
PubChem ID:21943157
Update Time:2025-04-22

1,4,2-Dithiazole Chemical and Physical Properties

Names and Identifiers

    • 1,4,2-Dithiazole
    • 1,4,2-Dithiazole (9CI)
    • DTXSID101028618
    • Q4545689
    • 9Z36GFK3RQ
    • SCHEMBL170441
    • UNII-9Z36GFK3RQ
    • 289-12-3
    • Inchi: 1S/C2H3NS2/c1-3-5-2-4-1/h1H,2H2
    • InChI Key: MNNJLAZJQBWSST-UHFFFAOYSA-N
    • SMILES: S1C=NSC1

Computed Properties

  • Exact Mass: 104.97069145g/mol
  • Monoisotopic Mass: 104.97069145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 51.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63Ų
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